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Compound of Interest

Compound Name: 2-(4-Cyclohexylphenoxy)ethanol

Cat. No.: B085848 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the potential use of 2-(4-
Cyclohexylphenoxy)ethanol as a solvent and a plasticizer. Due to the limited availability of

experimental data for this specific compound, the physicochemical properties and performance

characteristics presented herein are largely based on data from structurally similar compounds

and general principles of solvent and plasticizer evaluation. All quantitative data derived from

analogous compounds are clearly indicated.

Physicochemical Properties
The properties of 2-(4-Cyclohexylphenoxy)ethanol are crucial for its application as a solvent

or plasticizer. While experimental data is scarce, estimations can be made based on related

structures such as 2-[4-(2-Ethylhexyl)phenoxy]ethanol and other cyclohexyl and phenoxy

derivatives.

Table 1: Estimated Physicochemical Properties of 2-(4-Cyclohexylphenoxy)ethanol
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Property Estimated Value
Source/Basis for
Estimation

Molecular Formula C₁₄H₂₀O₂ PubChem CID: 160168

Molecular Weight 220.31 g/mol
Calculated from molecular

formula

Appearance Colorless to pale yellow liquid
General appearance of similar

ethoxylates[1]

Boiling Point > 250 °C
Estimated based on similar

high-boiling point solvents[1]

Density ~1.0 g/mL
Based on related

phenoxyethanol compounds

Water Solubility Low

Expected due to the

hydrophobic cyclohexyl and

phenyl groups

LogP (o/w) ~3.5 - 4.5

Estimated based on structural

similarity to other non-ionic

surfactants

Application as a Solvent
2-(4-Cyclohexylphenoxy)ethanol possesses structural features—a polar hydroxyl group and

a nonpolar cyclohexylphenoxy group—that suggest its potential as a versatile solvent for a

range of solutes. Its high boiling point also makes it suitable for applications requiring low

volatility.

Potential Solvent Applications
Specialty Coatings and Inks: Its slow evaporation rate could be advantageous in

formulations for specialty printing inks and coatings, allowing for better film formation and

leveling.

Cleaning Formulations: It may act as a coupling agent and solvent in industrial and

household cleaners for the removal of greasy and oily soils.
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Agrochemical Formulations: Could be used as a solvent or co-solvent in emulsifiable

concentrate formulations of pesticides and herbicides.

Drug Formulation: For solubilizing poorly water-soluble active pharmaceutical ingredients

(APIs) in liquid formulations, particularly for topical or transdermal delivery systems.

Experimental Protocol: Evaluation of Solvent Properties
This protocol outlines the steps to characterize the solvent properties of 2-(4-
Cyclohexylphenoxy)ethanol.

Objective: To determine the solubility of various solutes in 2-(4-Cyclohexylphenoxy)ethanol
and to characterize its key solvent parameters.

Materials:

2-(4-Cyclohexylphenoxy)ethanol

A range of solutes with varying polarities (e.g., a nonpolar compound like naphthalene, a

polar compound like benzoic acid, and a polymer like polystyrene)

Analytical balance

Vials with screw caps

Magnetic stirrer and stir bars

Water bath or heating block

Spectrophotometer (for quantitative solubility determination)

Viscometer

Refractometer

Procedure:

Qualitative Solubility Assessment:
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1. Add approximately 1 mL of 2-(4-Cyclohexylphenoxy)ethanol to a series of labeled vials.

2. To each vial, add a small amount (e.g., 10 mg) of a different solute.

3. Cap the vials and shake vigorously for 2 minutes.

4. Observe for dissolution. If the solute dissolves, add another 10 mg and repeat until the

solute no longer dissolves.

5. Record the observations as soluble, partially soluble, or insoluble.

Quantitative Solubility Determination (for a specific solute):

1. Prepare a series of standard solutions of the solute in a suitable volatile solvent (e.g.,

ethanol or acetone) at known concentrations.

2. Generate a calibration curve using spectrophotometry at the solute's λmax.

3. Prepare saturated solutions of the solute in 2-(4-Cyclohexylphenoxy)ethanol by adding

an excess of the solute to a known volume of the solvent.

4. Equilibrate the solutions at a constant temperature (e.g., 25 °C) for 24 hours with

continuous stirring.

5. Allow the undissolved solute to settle.

6. Carefully withdraw an aliquot of the supernatant and dilute it with the volatile solvent used

for the standard solutions.

7. Measure the absorbance of the diluted solution and determine the concentration using the

calibration curve.

8. Calculate the solubility in g/100 mL or mol/L.

Determination of Physical Properties:

1. Viscosity: Measure the dynamic viscosity using a viscometer at a controlled temperature.

2. Refractive Index: Determine the refractive index using a refractometer.
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3. Density: Measure the density using a pycnometer or a density meter.

Workflow for Solvent Property Evaluation
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Formulation & Compounding

Specimen Preparation

Performance Testing

Analysis & Comparison

Prepare PVC Formulations
(with varying plasticizer levels)

Two-Roll Milling

Compression Molding

Cut Test Specimens

Shore Hardness Tensile Properties Glass Transition (Tg)

Compare with
Reference Plasticizer
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In Vitro Assays

In Vivo Studies (if warranted)

Risk Assessment

Cytotoxicity Assays
(e.g., MTT, LDH)

Genotoxicity Assays
(e.g., Ames test)

Endocrine Disruption
(e.g., ER/AR binding assays)

Acute Toxicity Studies
(e.g., rodent model)

Based on in vitro results

Safety Profile and
Risk Assessment

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 2-(4-
Cyclohexylphenoxy)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085848#2-4-cyclohexylphenoxy-ethanol-as-a-
solvent-or-plasticizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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